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Compound of Interest

Compound Name: Isobutyrophenone

Cat. No.: B147066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for isobutyrophenone
(CAS No. 611-70-1), a common reagent and intermediate in pharmaceutical and chemical

synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
Isobutyrophenone is a clear, colorless to pale yellow liquid.[1][2] Its key physical and chemical

properties are summarized below.
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Property Value Reference

Molecular Formula C₁₀H₁₂O [1][3]

Molecular Weight 148.20 g/mol [3]

Appearance Clear liquid [1]

Odor Sweet, floral [1]

Boiling Point 217 °C (lit.) [4]

Melting Point 1 °C / 33.8 °F [5]

Flash Point 84 °C / 183.2 °F [3][5][6]

Density 0.988 g/mL at 25 °C (lit.) [4]

Vapor Pressure 1 mmHg @ 50 °C [5]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and acetone.

[1]

Stability
Stable under normal

temperatures and pressures.
[1]

Hazard Identification and GHS Classification
Isobutyrophenone is considered a hazardous chemical.[5] The GHS classification is as

follows:
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Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid.[7][8]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[5]

[7][8][9]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[5][7][8][9]

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.[3]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation.[7][9][10][11]

Signal Word: Warning[3][5][7][8]

Hazard Pictogram:

alt text

Toxicological Information
The toxicological properties of isobutyrophenone have not been fully investigated.[6]

Available information indicates the following potential health effects:

Inhalation: May cause respiratory tract irritation.[6][7][9][11]

Skin Contact: Causes skin irritation.[5][6][7][8][9]

Eye Contact: Causes serious eye irritation.[5][6][7][8][9]

Ingestion: Harmful if swallowed. May cause gastrointestinal irritation with nausea, vomiting,

and diarrhea.[3][6]

No LD50/LC50 data is readily available.[6] It is not listed as a carcinogen by ACGIH, IARC,

NTP, or CA Prop 65.[6]

Safe Handling and Storage
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Proper handling and storage procedures are essential to minimize risk.

Handling:

Wash hands thoroughly after handling.[5][6]

Use only in a well-ventilated area or under a chemical fume hood.[6][7][9]

Avoid contact with eyes, skin, and clothing.[6][7]

Do not breathe mist, vapors, or spray.[5][7]

Keep away from heat, sparks, open flames, and hot surfaces.[5][6]

Take precautionary measures against static discharge.[5][9]

Wear appropriate personal protective equipment.[7][9]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5][6][7]

Keep away from sources of ignition.[1][5][6]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[5][6]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling isobutyrophenone:
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Protection Type Specification Reference

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

(EU) or NIOSH (US)

standards.

[5][6][7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing to prevent

skin exposure.

[5][6][7]

Respiratory Protection

If engineering controls are

inadequate, use a

NIOSH/MSHA-approved

respirator.

[6]

First Aid Measures
In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[5][6][7]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek medical attention.

[5][6][7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[5][6][7]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

[5][6][7]

Fire and Explosion Hazard Data
Isobutyrophenone is a combustible liquid.[5][6][8]

Flash Point: 84 °C / 183.2 °F[3][5][6]

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[5][6][7]

Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide

and carbon dioxide may be generated.[5][6] Containers may explode when heated.[5][6]
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Fire-Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[5][6][7] Use water spray to keep fire-exposed containers cool.[5][6]

Accidental Release Measures
In the event of a spill or leak:

Personal Precautions: Remove all sources of ignition.[5][6] Ensure adequate ventilation.[6][7]

Avoid breathing vapors, mist, or gas.[7] Wear appropriate personal protective equipment.[7]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7]

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, closed container for disposal.[5][6][7]

Experimental Protocols
Detailed experimental protocols for assessing the safety of a chemical like isobutyrophenone
are extensive. Below is a generalized workflow for such an assessment.
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Generalized Workflow for Chemical Safety Assessment

Initial Assessment

In Vitro Testing

In Vivo Testing (if necessary)

Risk Assessment & Management

Literature Review &
Physicochemical Properties

In Silico Toxicity Prediction

Cytotoxicity Assays
(e.g., MTT, LDH)

Genotoxicity Assays
(e.g., Ames Test, Micronucleus Test)

Skin & Eye Irritation Assays
(e.g., EpiDerm™, EpiOcular™)

Acute Toxicity Studies
(e.g., LD50 determination)

Repeated Dose Toxicity Studies

Developmental & Reproductive
Toxicity (DART) Studies

Hazard Identification

Exposure Assessment

Dose-Response Assessment

Risk Characterization

Establish Safe Handling Procedures

Click to download full resolution via product page

Caption: Generalized workflow for chemical safety assessment.
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Logical Relationships in Handling Precautions
The following diagram illustrates the logical flow of precautions when working with

isobutyrophenone.

Logical Flow of Isobutyrophenone Handling Precautions

Handling Isobutyrophenone

Work in a Well-Ventilated Area
(Fume Hood)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Keep Away from Heat,
Sparks, and Open Flames

Store in a Cool, Dry, Well-Ventilated Area
in a Tightly Closed Container

Dispose of Waste According to
Local Regulations

Click to download full resolution via product page

Caption: Logical flow of isobutyrophenone handling precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Isobutyrophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147066#isobutyrophenone-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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